3-chloro-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)benzamide

• IUPAC Name: 3-chloro-N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C16H14ClN3O2/c1-20-14(15-6-3-7-22-15)9-13(19-20)10-18-16(21)11-4-2-5-12(17)8-11/h2-9H,10H2,1H3,(H,18,21)
• InChI Key: RVSBHMHLYOEVOF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CNC(=O)C2=CC(=CC=C2)Cl)C3=CC=CO3
• Molecular Formula: C16H14ClN3O2
• Molecular Weight: 315.75 g/mol

Description

3-chloro-N-((5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl)methyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the literature.

Scientific Research Applications

Synthesis and Transformations

One study describes the synthesis and transformations of furan-2-yl-containing compounds, highlighting the chemical versatility of furan derivatives in creating complex molecular structures. These transformations include condensation reactions, yielding compounds with potential biological activities. Such methodologies are crucial for developing novel compounds with specific properties (El’chaninov, Aleksandrov, & Stepanov, 2018).

Antimicrobial and Anticancer Activities

Another area of application is the synthesis of compounds for evaluating antimicrobial and anticancer activities. Research has produced pyridine and thioamide derivatives from furan-2-yl-containing precursors, with some compounds demonstrating high cytotoxicity against cancer cell lines. This underscores the potential of furan derivatives in medicinal chemistry for discovering new therapeutic agents (Zaki, Al-Gendey, & Abdelhamid, 2018).

Bioactive Compound Synthesis

The synthesis of potentially bioactive compounds from furan derivatives has also been explored. These compounds, through various chemical reactions, have been used to produce a variety of molecules with potential biological activities, indicating the role of furan derivatives in synthesizing new bioactive molecules (Hafez, Ahmed, & Haggag, 2001).

Novel Heterocyclic Compounds

Research has also focused on the efficient synthesis of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles. These compounds, synthesized from furan derivatives, show the potential for pharmacological activity exploration in future studies (El‐dean, Radwan, Zaki, & Abdul‐Malik, 2018).

Antimicrobial Screening

Furthermore, the synthesis and in vitro antimicrobial screening of compounds integrated with quinoline, pyrazole, and benzofuran moieties have been conducted. These studies provide insight into the antimicrobial properties of these novel compounds, suggesting potential applications in developing new antimicrobial agents (Idrees, Bodkhe, Siddiqui, & Kola, 2020).